Cas no 862188-32-7 (1,3-Propanediol, 1-(3-bromo-4-fluorophenyl)-)

• Product Name: 1,3-Propanediol, 1-(3-bromo-4-fluorophenyl)-
• CAS No: 862188-32-7
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 1845030
• PubChem ID: 68545615
• Update Time: 2025-04-21

1,3-Propanediol, 1-(3-bromo-4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3-bromo-4-fluorophenyl)-
• (S)-1-(3-Bromo-4-fluorophenyl)-1,3-propanediol
• SCHEMBL3195970
• 1-(3-bromo-4-fluorophenyl)-1,3-propanediol
• 862188-32-7
• SY348568
• DTXSID601265504
• 1623780-54-0

• Inchi： 1S/C9H10BrFO2/c10-7-5-6(1-2-8(7)11)9(13)3-4-12/h1-2,5,9,12-13H,3-4H2
• InChI Key： AFRLUMQCUGPCOO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CCO)O)F

Computed Properties

• Exact Mass: 247.98482g/mol
• Monoisotopic Mass: 247.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų